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Compound of Interest

Compound Name: K 41498

CAS No.: 434938-41-7

Cat. No.: B612433

Get Quote

Product: K 41498 (CRF

Receptor Antagonist) Chemical Nature: Modified Peptide (Analog of Antisauvagine-30)
Molecular Weight: ~3632.26 Da Primary Application: Selective blockade of CRF

receptors (in vitro & in vivo).[1][2][3]

Module 1: The Solubility Paradox
Why you are here: Vendors often list K 41498 as "soluble in water to 5 mg/mL." However,

researchers frequently encounter precipitation, aggregation, or loss of activity when diluting this

stock into physiological buffers (like PBS or aCSF).

The Science: K 41498 is a large peptide (~30 amino acids) containing hydrophobic residues

(Leucine, Isoleucine, Norleucine) essential for receptor binding. While charged residues (Arg,

Glu) provide some water solubility, the hydrophobic core drives intermolecular aggregation in

high-salt environments (saline/buffers), leading to "crashing out" or adsorption to reaction

vessels.
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Module 2: Preparation Protocols
Protocol A: The "Master Stock" (Laboratory Standard)
Use this for in vitro assays where organic solvent tolerance is low.

Reagents:

Sterile Endotoxin-free Water (or 0.1 M Acetic Acid for stubborn batches).

Critical: Low-binding polypropylene tubes (Eppendorf LoBind®). Do NOT use glass.

Steps:

Equilibration: Allow the lyophilized vial to reach room temperature (20 mins) before opening.

This prevents condensation and hydrolysis.

Solvent Addition: Add sterile water to achieve a concentration of 1 mg/mL to 5 mg/mL.

Troubleshooting: If the peptide does not dissolve instantly, do not vortex violently. Instead,

sonicate in a water bath for 3–5 minutes.

Rescue Step: If particles persist, add 0.1 M Acetic Acid dropwise until clear. The slight

acidity protonates basic residues, repelling aggregates.

Aliquot & Store: Divide into single-use aliquots (e.g., 50 µL). Flash freeze in liquid nitrogen

and store at -80°C.

Warning: Never refreeze a thawed aliquot.

Protocol B: The "In Vivo" Formulation (High Stability)
Use this for animal injections to prevent precipitation in the bloodstream.

Reagents:

2-Hydroxypropyl-

-cyclodextrin (HP-
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-CD).

Sterile Saline (0.9% NaCl).

Steps:

Prepare a 20% (w/v) HP-

-CD solution in sterile saline.

Reconstitute K 41498 powder directly into this vehicle.

Mechanism: The cyclodextrin forms a "toroidal" cage around the hydrophobic amino acids of

K 41498, shielding them from the aqueous environment while maintaining solubility.

Module 3: Troubleshooting Decision Tree
The following workflow illustrates how to handle K 41498 based on visual inspection of the

solution.
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Figure 1: Decision matrix for solubilizing K 41498. Follow the path based on visual clarity to

ensure proper dissolution.

Module 4: Frequently Asked Questions (FAQs)
Q1: I diluted my clear stock (water) into PBS, and it turned cloudy. Why? A: This is "salting out."

The high ionic strength of PBS masks the surface charges of the peptide, allowing hydrophobic

interactions to dominate and cause aggregation.

Fix: Dilute your stock into PBS immediately before use. Do not store K 41498 in PBS.

Alternatively, warm the PBS to 37°C before adding the peptide.

Q2: Can I use DMSO to dissolve K 41498? A: Yes, K 41498 is soluble in DMSO. However,

DMSO can be cytotoxic in cell culture (>0.1%) and neurotoxic in brain microinjections.

Recommendation: If using DMSO, prepare a 1000x concentrated stock (e.g., 5 mM) in 100%

DMSO, then dilute 1:1000 into the assay buffer to minimize solvent effects.

Q3: My peptide concentration seems lower than calculated. Where did it go? A: You likely used

glass vials or standard pipette tips. Hydrophobic peptides like K 41498 adhere aggressively to

glass and untreated plastics.

Fix: Always use Siliconized tubes or LoBind® plastics. Pre-wet pipette tips with buffer before

transferring the peptide.

Q4: How do I verify the concentration if I suspect precipitation? A: Use UV-Vis

spectrophotometry.

Measure absorbance at 280 nm.

K 41498 contains Tryptophan/Tyrosine/Phenylalanine residues (check specific batch

sequence). Use the molar extinction coefficient (

) provided on the Certificate of Analysis (CoA) to calculate exact concentration using the
Beer-Lambert Law (

).
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Summary of Physicochemical Properties
Property Specification Handling Implication

Solubility (Water) ~5 mg/mL
Theoretical max; often requires

sonication.

Solubility (DMSO) >10 mg/mL
Good for high-conc. stocks;

watch toxicity.

Storage (Solid) -20°C Stable for years if desiccated.

Storage (Solution) -80°C
Unstable at 4°C; degrades via

hydrolysis.

Plastic Adsorption High
Must use low-binding

consumables.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b612433/docs#technical-support-center-k-41498-
solubility-handling-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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